Cas no 1620011-36-0 (4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE)

• Product Name: 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE
• CAS No: 1620011-36-0
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5712943
• PubChem ID: 86726684
• Update Time: 2025-10-29

4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15872798
• UQWXOOVNSDNNHT-UHFFFAOYSA-N
• 4-Methoxy-3-nitro-6,7-dihydro-5H-cyclopenta[b]pyridine
• 1620011-36-0
• 5H-Cyclopenta[b]pyridine, 6,7-dihydro-4-methoxy-3-nitro-
• 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE

• Inchi： 1S/C9H10N2O3/c1-14-9-6-3-2-4-7(6)10-5-8(9)11(12)13/h5H,2-4H2,1H3
• InChI Key： UQWXOOVNSDNNHT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=C2C=1CCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 346.9±42.0 °C(Predicted)
• pka: 3.45±0.20(Predicted)

Additional information on 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE

Introduction to 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE (CAS No. 1620011-36-0)

4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE, identified by its Chemical Abstracts Service (CAS) number 1620011-36-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a cyclopenta[b]pyridine core, has garnered attention due to its structural complexity and potential biological activities. The presence of both methyloxy and nitro substituents introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The structural framework of 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE combines a five-membered aromatic ring fused to a pyridine moiety. This bicyclic system is inherently stable yet versatile, allowing for modifications at multiple positions to tailor its pharmacological profile. The nitro group at the 3-position exerts a strong electron-withdrawing effect, influencing the reactivity and electronic distribution across the molecule. In contrast, the methoxy group at the 4-position provides a slight electron-donating effect, balancing the overall charge distribution and contributing to hydrogen bonding capabilities.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such complex molecules. Studies utilizing molecular docking simulations have highlighted the potential of 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE as an inhibitor of various enzyme targets, including kinases and proteases. These computational insights have guided experimental efforts in synthesizing derivatives with enhanced affinity and selectivity.

In the context of medicinal chemistry, the synthesis of analogs derived from 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE has been explored to modulate its pharmacokinetic properties. Modifications such as halogenation or alkylation at strategic positions have yielded compounds with improved solubility and metabolic stability. For instance, researchers have reported on derivatives that exhibit significant anti-inflammatory effects by targeting cyclooxygenase (COX) enzymes, demonstrating the therapeutic potential of this scaffold.

The role of nitro-containing heterocycles in medicinal chemistry is well-documented, with many successful drugs incorporating this functional group for its bioisosteric properties and ability to enhance binding interactions. The nitro group in 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE not only contributes to its reactivity but also serves as a handle for further functionalization through reduction or diazotization reactions. Such transformations open doors to a diverse array of derivatives with tailored biological activities.

Recent clinical trials have begun to explore the efficacy of compounds structurally related to 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE in treating neurological disorders. Preliminary data suggest that certain analogs may modulate neurotransmitter release by interacting with specific receptor subtypes. This aligns with the growing interest in developing small-molecule therapeutics that target complex neurological pathways without the side effects associated with traditional treatments.

The synthesis of 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE itself presents challenges due to its rigid bicyclic structure. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and asymmetric hydrogenation, have been employed to construct this framework efficiently. These techniques not only improve yield but also allow for better control over stereochemistry, which is critical for biological activity.

The versatility of cyclopenta[b]pyridine scaffolds extends beyond pharmaceutical applications into materials science and agrochemicals. Researchers have leveraged this motif to design molecules with unique electronic properties suitable for organic electronics or as intermediates in crop protection agents. The combination of functional groups like methyloxy and nitro enhances reactivity, making it an attractive building block for diverse chemical transformations.

Future directions in the study of 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE include exploring its role in drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and targeted action of complex molecules like this one. By integrating this compound into polymeric micelles or liposomes, researchers aim to improve therapeutic outcomes while minimizing systemic side effects.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how compounds like 4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE are identified and optimized for clinical use. Predictive models can rapidly screen vast libraries of analogs based on their structural features and predicted biological activity. This high-throughput approach accelerates the identification of lead compounds that warrant further experimental validation.

In conclusion,4-METHOXY-3-NITRO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDINE (CAS No. 1620011-36-0) represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives across multiple domains of chemistry and medicine. As our understanding of molecular interactions deepens through interdisciplinary collaboration,this scaffold is poised to contribute significantly to future medical breakthroughs.